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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the historical development of Methoxyflurane, from its promising

introduction as a potent anesthetic to its eventual decline due to toxicity concerns. This

document provides a technical overview of its properties, key experimental findings, and the

mechanisms underlying its anesthetic and toxic effects.

Introduction: The Dawn of a New Anesthetic
First synthesized in 1948 by William T. Miller, Methoxyflurane (2,2-dichloro-1,1-difluoro-1-

methoxyethane) entered medical use in the 1960s.[1] It was initially lauded for its potent

anesthetic and analgesic properties, offering significant muscle relaxation.[2] However, reports

of dose-dependent nephrotoxicity began to emerge in the late 1960s and early 1970s, leading

to a decline in its use as a general anesthetic.[3] This guide delves into the scientific journey of

Methoxyflurane, examining the data and experiments that defined its trajectory.

Physicochemical and Anesthetic Properties
Methoxyflurane is a halogenated ether characterized by its high potency and significant

solubility in blood and tissues. These properties contributed to a slow induction and emergence

from anesthesia.[4] A summary of its key quantitative data is presented below.

Table 1: Physicochemical Properties of Methoxyflurane
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Property Value Reference(s)

Molecular Formula C₃H₄Cl₂F₂O [4]

Molar Mass 164.96 g/mol [4]

Boiling Point 104.8 °C [4]

Vapor Pressure at 20°C 22.5 mmHg

Blood/Gas Partition Coefficient 12 [5]

Oil/Gas Partition Coefficient 970 [5]

Water Solubility 2.83 g/L at 37°C [6]

Table 2: Anesthetic and Pharmacokinetic Properties of Methoxyflurane

Property Value Reference(s)

Minimum Alveolar

Concentration (MAC)
0.16% [4]

Metabolism ~70% (primarily hepatic) [4]

Onset of Action (Anesthetic) Slow [4]

Duration of Action (Analgesic) Up to 30-60 minutes [4]

Key Historical Experiments and Protocols
The clinical introduction and subsequent re-evaluation of Methoxyflurane were guided by

pivotal studies. While the full, detailed original protocols are not readily available in modern

databases, this section reconstructs the likely methodologies based on published papers and

common practices of the era.

Initial Clinical Evaluation: The Artusio and Van Poznak
Studies (c. 1960)
These early clinical trials aimed to establish the safety and efficacy of Methoxyflurane as a

general anesthetic.
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Experimental Workflow: Early Clinical Trials of Methoxyflurane
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Workflow for early Methoxyflurane clinical trials.

Methodology Summary:

Patient Population: Adult patients scheduled for various surgical procedures.[7][8]
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Anesthetic Administration: Anesthesia was typically induced with an intravenous agent like

thiopental, followed by the administration of Methoxyflurane vaporized in a mixture of

oxygen and nitrous oxide.[4]

Monitoring: Patient monitoring relied heavily on clinical signs, including cardiovascular

stability (blood pressure, heart rate), respiratory rate, and the depression of reflexes to

gauge the depth of anesthesia.

Data Collection: Key data points included the concentration of Methoxyflurane
administered, the duration of anesthesia, the time to emergence, and the incidence of

postoperative side effects such as nausea and vomiting.

Investigation of Nephrotoxicity: The Mazze et al. Studies
(c. 1971)
These studies were critical in establishing the link between Methoxyflurane anesthesia and

dose-dependent renal dysfunction.

Experimental Workflow: Methoxyflurane Nephrotoxicity Studies
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Methodology for investigating Methoxyflurane nephrotoxicity.

Methodology Summary:

Study Design: A prospective, randomized, controlled clinical evaluation comparing patients

receiving Methoxyflurane anesthesia with a control group receiving another anesthetic,

such as halothane.[9]

Patient Monitoring: In addition to standard anesthetic monitoring, extensive pre- and

postoperative renal function tests were conducted. This included measuring serum blood
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urea nitrogen (BUN), creatinine, and electrolytes, as well as daily urine output and osmolality.

[9][10]

Biochemical Analysis: A key component of these studies was the measurement of serum and

urinary inorganic fluoride and oxalic acid levels, which were identified as metabolites of

Methoxyflurane.[10]

Dose-Response Relationship: The total dose of Methoxyflurane administered was

quantified in MAC-hours (the product of the Minimum Alveolar Concentration multiple and

the duration of administration in hours). This allowed for the establishment of a dose-

response relationship between Methoxyflurane exposure and the degree of renal

dysfunction.[11]

Mechanism of Action and Metabolism
Anesthetic Mechanism of Action
The precise mechanism of action for inhaled anesthetics is not fully elucidated, but it is

understood that Methoxyflurane, like other volatile anesthetics, enhances the activity of

inhibitory neurotransmitter receptors in the central nervous system.

Signaling Pathway: Methoxyflurane's Anesthetic Effect
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Methoxyflurane's modulation of inhibitory receptors.

Methoxyflurane acts as a positive allosteric modulator of GABA-A and glycine receptors.[6]

This binding enhances the influx of chloride ions into neurons, leading to hyperpolarization and

reduced neuronal excitability, resulting in the state of general anesthesia.

Metabolism and Nephrotoxicity
The dose-dependent nephrotoxicity of Methoxyflurane is a direct consequence of its extensive

metabolism, primarily in the liver.[1]
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Signaling Pathway: Methoxyflurane Metabolism and Toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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